Cas no 2228797-41-7 (3-(aminomethyl)-1,1,1,2,2,4,4-heptafluorobutane)

3-(aminomethyl)-1,1,1,2,2,4,4-heptafluorobutane is a specialized organic compound known for its unique combination of functional groups and fluorinated substituents. This compound offers high stability, low volatility, and excellent solubility properties, making it ideal for applications requiring robust organic synthesis intermediates. Its distinct structure provides enhanced thermal stability and resistance to hydrolysis, suitable for use in advanced chemical processes.
3-(aminomethyl)-1,1,1,2,2,4,4-heptafluorobutane structure
2228797-41-7 structure
Product Name:3-(aminomethyl)-1,1,1,2,2,4,4-heptafluorobutane
CAS No:2228797-41-7
MF:C5H6F7N
MW:213.096665859222
CID:5866054
PubChem ID:165630953
Update Time:2025-10-15

3-(aminomethyl)-1,1,1,2,2,4,4-heptafluorobutane Chemical and Physical Properties

Names and Identifiers

    • 3-(aminomethyl)-1,1,1,2,2,4,4-heptafluorobutane
    • EN300-1946007
    • 2228797-41-7
    • Inchi: 1S/C5H6F7N/c6-3(7)2(1-13)4(8,9)5(10,11)12/h2-3H,1,13H2
    • InChI Key: QRBHTXNAPHRERD-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(C(F)F)CN)F

Computed Properties

  • Exact Mass: 213.03884633g/mol
  • Monoisotopic Mass: 213.03884633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

3-(aminomethyl)-1,1,1,2,2,4,4-heptafluorobutane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1946007-0.05g
3-(aminomethyl)-1,1,1,2,2,4,4-heptafluorobutane
2228797-41-7
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1946007-5.0g
3-(aminomethyl)-1,1,1,2,2,4,4-heptafluorobutane
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Enamine
EN300-1946007-10.0g
3-(aminomethyl)-1,1,1,2,2,4,4-heptafluorobutane
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Enamine
EN300-1946007-1g
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